Cas no 352209-76-8 (2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine)

• Product Name: 2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine
• CAS No: 352209-76-8
• MF: C₇H₁₁F₃N₂
• MW: 180.170851945877
• CID: 5306749
• Update Time: 2025-06-25

2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinemethanimine, α-(trifluoromethyl)-
• 2,2,2-Trifluoro-1-(piperidin-1-yl)ethan-1-imine
• 2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine

• Inchi： 1S/C7H11F3N2/c8-7(9,10)6(11)12-4-2-1-3-5-12/h11H,1-5H2
• InChI Key： MSYJYHWYZNJGFM-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)(=N)C(F)(F)F

Additional information on 2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine

Recent Advances in the Study of 2,2,2-Trifluoro-1-(piperidin-1-yl)ethan-1-imine (CAS: 352209-76-8): A Comprehensive Research Brief

The compound 2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine (CAS: 352209-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and piperidine moieties, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and medicinal chemistry. Recent studies have explored its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in scientific research.

One of the key areas of investigation has been the synthetic pathways for 2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine. A study published in the Journal of Organic Chemistry (2023) detailed an efficient one-pot synthesis method using trifluoroacetaldehyde and piperidine as starting materials. The reaction was catalyzed by a Lewis acid, yielding the target compound with high purity and excellent yield. This advancement has streamlined the production process, making the compound more accessible for further research and development.

In addition to its synthesis, the reactivity of 2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine has been a focal point of recent studies. Researchers have demonstrated its utility as a building block for the construction of more complex heterocyclic compounds. For instance, a recent paper in Chemical Communications (2024) highlighted its use in the synthesis of trifluoromethyl-substituted imidazoles, which are known for their pharmacological properties. The study reported that the compound's trifluoromethyl group significantly enhances the metabolic stability of the resulting derivatives, a critical factor in drug design.

The biological potential of 2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine has also been explored. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. A study in Bioorganic & Medicinal Chemistry Letters (2023) reported that these derivatives could potentially serve as lead compounds for the development of novel anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess their therapeutic potential.

Another intriguing aspect of this compound is its role in catalysis. Recent research has investigated its use as a ligand in transition metal-catalyzed reactions. A study in Advanced Synthesis & Catalysis (2024) demonstrated that 2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine can act as an effective ligand for palladium-catalyzed cross-coupling reactions, offering high selectivity and yield. This application opens new avenues for its use in synthetic chemistry, particularly in the preparation of complex organic molecules.

Despite these promising developments, challenges remain in the study of 2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine. For example, its stability under various conditions and its potential toxicity profiles are areas that require further investigation. Ongoing research aims to address these gaps, with the goal of fully harnessing the compound's potential in both academic and industrial settings.

In conclusion, 2,2,2-trifluoro-1-(piperidin-1-yl)ethan-1-imine (CAS: 352209-76-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Recent advances in its synthesis, reactivity, and biological applications highlight its potential as a key player in drug discovery and synthetic chemistry. As research continues, this compound is likely to play an increasingly important role in the development of new therapeutic agents and catalytic processes.